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Compound of Interest

Compound Name: Diethyl 2,5-Dibromoterephthalate

Cat. No.: B098124 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of Diethyl
2,5-Dibromoterephthalate (CAS No. 18013-97-3), a key intermediate in the synthesis of

pharmaceuticals, agrochemicals, and advanced polymers.[1] Understanding its

physicochemical properties is crucial for optimizing reaction conditions, purification processes,

and formulation development.

Core Properties
Property Value Source(s)

Molecular Formula C₁₂H₁₂Br₂O₄ [2][3][4]

Molecular Weight 380.03 g/mol [2]

Appearance
White to off-white crystalline

powder

Melting Point 127.0 to 131.0 °C [4][5]

Boiling Point 335 °C (lit.) [4]

Density 1.648 g/cm³ [5]

Solubility Profile
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Quantitative solubility data for Diethyl 2,5-Dibromoterephthalate in a range of solvents is not

extensively available in the public domain. However, based on its chemical structure and

information from related compounds and purification methods, a qualitative solubility profile can

be inferred. The presence of two ethyl ester groups suggests some solubility in common

organic solvents, while the dibrominated aromatic ring indicates a nonpolar character.

Solvent Qualitative Solubility Notes

Ethanol
Soluble, especially when

heated

Used for recrystallization,

indicating good solubility at

elevated temperatures and

lower solubility at room

temperature.[6]

Methanol Likely soluble
Often used in esterification

reactions.[6]

Acetone Likely soluble
A common polar aprotic

solvent for similar compounds.

Ethyl Acetate Likely soluble
A common solvent for ester

compounds.

Dichloromethane Likely soluble
A common non-polar solvent

for organic compounds.

Toluene Likely soluble A non-polar aromatic solvent.

Hexanes Sparingly soluble to insoluble A non-polar aliphatic solvent.

Water Insoluble

The hydrophobic nature of the

molecule suggests very low

water solubility.

Stability Characteristics
The stability of Diethyl 2,5-Dibromoterephthalate is a critical factor in its handling, storage,

and application.
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Thermal Stability: Diethyl 2,5-Dibromoterephthalate is a crystalline solid with a relatively high

melting and boiling point, suggesting good thermal stability under normal conditions.[4]

However, like many organic esters, it will decompose at elevated temperatures. Thermal

decomposition of related phthalates in the presence of other substances has been observed to

begin at temperatures as low as 150°C.[7]

Hydrolytic Stability: As an ester, Diethyl 2,5-Dibromoterephthalate is susceptible to hydrolysis

to its parent carboxylic acid, 2,5-dibromoterephthalic acid, and ethanol. This reaction is typically

slow in neutral water but is catalyzed by acids and bases.[8][9]

Storage Recommendations: For long-term stability, it is recommended to store Diethyl 2,5-
Dibromoterephthalate in a cool, dry, and dark place in a tightly sealed container.[5]

Experimental Protocols
Protocol 1: Determination of Qualitative Solubility
Objective: To determine the qualitative solubility of Diethyl 2,5-Dibromoterephthalate in

various solvents.

Materials:

Diethyl 2,5-Dibromoterephthalate

Selection of solvents (e.g., ethanol, methanol, acetone, ethyl acetate, dichloromethane,

toluene, hexanes, water)

Test tubes and rack

Vortex mixer

Spatula

Water bath (optional, for assessing temperature effects)

Procedure:

Add approximately 10 mg of Diethyl 2,5-Dibromoterephthalate to a clean, dry test tube.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b098124?utm_src=pdf-body
https://www.chemwhat.com/25-dibromoterephthalic-acid-diethyl-ester-cas-18013-97-3/
https://www.researchgate.net/publication/226509635_Thermal_decomposition_products_of_phthalates_with_polyvinyl_chloride_and_their_mutagenicity
https://www.benchchem.com/product/b098124?utm_src=pdf-body
https://portal.amelica.org/ameli/journal/595/5953116002/html/
https://www.mdpi.com/1420-3049/26/10/2840
https://www.benchchem.com/product/b098124?utm_src=pdf-body
https://www.benchchem.com/product/b098124?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b098124?utm_src=pdf-body
https://www.benchchem.com/product/b098124?utm_src=pdf-body
https://www.benchchem.com/product/b098124?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 1 mL of the selected solvent to the test tube.

Vortex the mixture for 30 seconds.

Visually inspect the solution for the presence of undissolved solid.

If the solid has dissolved, the compound is classified as "soluble."

If the solid has not dissolved, continue adding the solvent in 1 mL increments up to a total of

5 mL, vortexing after each addition, to determine if it is "sparingly soluble."

If the solid remains after the addition of 5 mL of solvent, it is classified as "insoluble."

(Optional) Gently heat the mixture in a water bath to observe the effect of temperature on

solubility.

Protocol 2: Assessment of Hydrolytic Stability
Objective: To assess the hydrolytic stability of Diethyl 2,5-Dibromoterephthalate under acidic,

basic, and neutral conditions.

Materials:

Diethyl 2,5-Dibromoterephthalate

Aqueous solutions of HCl (0.1 M), NaOH (0.1 M), and deionized water

HPLC or GC-MS system

Thermostatic water bath

Vials with caps

Procedure:

Prepare stock solutions of Diethyl 2,5-Dibromoterephthalate in a suitable organic solvent

(e.g., acetonitrile).
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In separate vials, mix an aliquot of the stock solution with the acidic, basic, and neutral

aqueous solutions.

Incubate the vials in a thermostatic water bath at a controlled temperature (e.g., 40°C).

At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot from each vial.

Quench the reaction if necessary (e.g., neutralize the acidic and basic samples).

Analyze the samples by HPLC or GC-MS to quantify the amount of remaining Diethyl 2,5-
Dibromoterephthalate and the formation of any degradation products.

Plot the concentration of Diethyl 2,5-Dibromoterephthalate versus time to determine the

rate of degradation under each condition.
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Caption: Synthesis of Diethyl 2,5-Dibromoterephthalate.
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Caption: Workflow for Qualitative Solubility Determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b098124?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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